Cas no 577032-20-3 (Thiomorpholine, 4-(2,4-dimethylphenyl)-, 1,1-dioxide)

• Product Name: Thiomorpholine, 4-(2,4-dimethylphenyl)-, 1,1-dioxide
• CAS No: 577032-20-3
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 1606323
• Update Time: 2024-09-11

Thiomorpholine, 4-(2,4-dimethylphenyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine, 4-(2,4-dimethylphenyl)-, 1,1-dioxide

• Inchi： 1S/C12H17NO2S/c1-10-3-4-12(11(2)9-10)13-5-7-16(14,15)8-6-13/h3-4,9H,5-8H2,1-2H3
• InChI Key： QWZSJRDWGDJYAR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2C)CCS(=O)(=O)CC1

Computed Properties

• Exact Mass: 239.09811

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 459.4±45.0 °C(Predicted)
• PSA: 37.38
• pka: 4.80±0.40(Predicted)